Cas no 2034532-63-1 (3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide)

• Product Name: 3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide
• CAS No: 2034532-63-1
• MF: C₁₉H₁₉BrN₄O
• MW: 399.284363031387
• CID: 5338887
• Update Time: 2025-06-22

3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)propanamide
• 3-(2-bromophenyl)-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]propanamide
• 3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide

• Inchi： 1S/C19H19BrN4O/c1-24-13-16(12-23-24)18-10-14(8-9-21-18)11-22-19(25)7-6-15-4-2-3-5-17(15)20/h2-5,8-10,12-13H,6-7,11H2,1H3,(H,22,25)
• InChI Key： AWJRIVARSLIIGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(NCC1C=CN=C(C2C=NN(C)C=2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 436
• XLogP3: 2.5
• Topological Polar Surface Area: 59.8

Additional information on 3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide

Introduction to Compound with CAS No. 2034532-63-1 and Product Name: 3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide

The compound with the CAS number 2034532-63-1 and the product name 3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in the development of novel therapeutic agents.

At the core of this compound's structure lies a 3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide moiety, which combines the influence of several key pharmacophores. The 2-bromophenyl group introduces a bromine atom at the para position, enhancing the molecule's reactivity and potential for further derivatization. This is complemented by the 1-methyl-1H-pyrazol-4-yl substituent, which is known for its ability to modulate biological pathways by interacting with specific target proteins. The pyridin-4-yl group further contributes to the compound's pharmacological profile by providing a hydrogen bond acceptor site, crucial for binding to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with high accuracy. Studies have shown that the 3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide structure exhibits favorable interactions with various enzymes and receptors, making it a versatile scaffold for drug development. Specifically, preliminary computational studies suggest that this compound may interact with enzymes involved in inflammation and pain signaling, offering a potential therapeutic benefit in conditions such as arthritis and neuropathic pain.

In addition to its structural complexity, the compound's stability under various conditions has been a subject of extensive investigation. Thermal analysis and spectroscopic studies have demonstrated that 2034532-63-1 remains stable under moderate temperatures and pH conditions, making it suitable for formulation into pharmaceutical products. This stability is critical for ensuring the efficacy and safety of drugs throughout their shelf life. Furthermore, the compound's solubility profile has been optimized through structural modifications, enhancing its bioavailability and potential for systemic delivery.

The synthesis of 3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the bromination of the phenyl ring, followed by condensation reactions with appropriate pyridine derivatives. The introduction of the 1-methyl-1H-pyrazol-4-yl group is particularly critical and requires careful optimization to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient synthesis routes, reducing waste and improving overall process economics.

One of the most exciting aspects of this compound is its potential in combination therapy. Researchers are exploring its interactions with other known drugs to identify synergistic effects that could enhance therapeutic outcomes. For instance, studies suggest that when combined with certain anti-inflammatory agents, 2034532-63-1 may exhibit enhanced efficacy in treating chronic inflammatory diseases. This approach aligns with current trends in medicine toward personalized and combination therapies, which are expected to revolutionize patient care.

The pharmacokinetic properties of 3-(2-bromophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yll)pyridin-lV-yll)methvl}propanamide have also been thoroughly evaluated. Metabolic studies indicate that the compound undergoes biotransformation primarily through cytochrome P450-mediated pathways, suggesting potential interactions with other drugs metabolized via similar pathways. Understanding these interactions is crucial for predicting side effects and optimizing dosing regimens. Additionally, pharmacokinetic modeling has helped identify optimal routes of administration, such as oral or intravenous delivery, based on absorption, distribution, metabolism, and excretion (ADME) profiles.

Future research directions for this compound include exploring its role in neurodegenerative diseases. Preliminary data suggest that the structural features of 2034532-l63-l may allow it to interact with amyloid-beta plaques associated with Alzheimer's disease. Further investigation into its mechanism of action could lead to novel therapeutic strategies for this debilitating condition. Moreover, researchers are also investigating its potential as an antioxidant agent, given the presence of functional groups known to scavenge reactive oxygen species.

The development of new analytical methods has been instrumental in characterizing this complex molecule accurately. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its structure and conformational dynamics. These methods are essential for confirming the identity of synthetic intermediates and final products, ensuring high purity standards required for pharmaceutical applications.

In conclusion,2034532-l63-l represents a significant advancement in pharmaceutical chemistry due to its intricate structure and promising pharmacological properties。 The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for drug development，with potential applications ranging from anti-inflammatory therapies to neurodegenerative disease treatment。 Further research，including computational modeling，pharmacokinetic studies，and clinical trials，is warranted to fully elucidate its therapeutic potential。 As our understanding of molecular interactions continues to evolve，compounds like these will play an increasingly important role in shaping future medical treatments。